Cas no 104517-04-6 (benzene, 1-(1-methylethenyl)-2,4-dichloro-)

• Product Name: benzene, 1-(1-methylethenyl)-2,4-dichloro-
• CAS No: 104517-04-6
• MF: C₉H₈Cl₂
• MW: 187.06582069397
• CID: 893588
• PubChem ID: 517846
• Update Time: 2025-04-19

benzene, 1-(1-methylethenyl)-2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• benzene, 1-(1-methylethenyl)-2,4-dichloro-

• Inchi： 1S/C9H8Cl2/c1-6(2)8-4-3-7(10)5-9(8)11/h3-5H,1H2,2H3
• InChI Key： AHDKLICOZGCVTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=C)C)Cl

Computed Properties

• Exact Mass: 186.00044
• Monoisotopic Mass: 186.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes